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Compound Focus: Triclabendazole sulfoxide

CAS No.: 100648-13-3

Cat. No.: S596122

Solubility Profile of Triclabendazole Sulfoxide

The following table consolidates the available solubility information from the search results.

Solvent Solubility Source | Context

Ethanol Soluble Patent description states it "is dissolved in ethanol and acetone" [1].
Acetone Soluble Patent description states it "is dissolved in ethanol and acetone” [1].
Water Insoluble Patent description states it "water insoluble" [1].

Methanol Slightly Soluble  Supplier data lists solubility as "Methanol (Slightly)" [2].

Acetonitrile  Slightly Soluble  Supplier data lists solubility as "Acetonitrile (Slightly)" [2].

DMSO Soluble Supplier product data sheet indicates solubility in DMSO [3].

Experimental Protocols and Pathways
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While the search results do not contain detailed experimental protocols for solubility testing, they provide

related methodologies and the compound's synthesis pathway.

Synthesis Pathway for Triclabendazole Sulfoxide

One patent describes a multi-step synthesis starting from 1,2,3-trichlorobenzene, culminating in the
oxidation of triclabendazole to form triclabendazole sulfoxide [1]. The final step involves treating a
reaction solution containing triclabendazole with hydrogen peroxide (5%-30%) at a low temperature (5°C—

25°C) for 0.5 to 5 hours [1].
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Synthesis pathway of triclabendazole sulfoxide from a patented method [1].

Analytical Separation Protocol

Although not a solubility protocol, one study details a high-performance liquid chromatography (HPLC)
method for simultaneous determination of triclabendazole and its metabolites (sulfoxide and sulphone) in

bovine milk [4], which indicates the compound can be handled in acetonitrile solutions for analysis.

How to Proceed with Solubility Studies

Since the search results lack quantitative solubility data, you may need to determine this experimentally.

Here is a suggested workflow:
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1. Prepare Stock Solution
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General workflow for experimental determination of drug solubility.

e Preparation: Dissolve triclabendazole sulfoxide in a suitable solvent like DMSO to create a stock
solution [3].

o Shake-Flask Method: Add an excess of the compound to the solvent of interest (e.g., ethanol or
acetone) and agitate at a constant temperature.

¢ Analysis: Use HPLC with UV detection for quantification [4]. The reported detection wavelength for
triclabendazole sulfoxide is 295 nm [4].

o Data Calculation: Determine the saturation concentration from the HPLC results to calculate the
solubility in units like mg/mL or molarity.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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